![molecular formula C7H9NO6S2 B1266782 2-Amino-5-methylbenzene-1,4-disulfonic acid CAS No. 26585-57-9](/img/structure/B1266782.png)
2-Amino-5-methylbenzene-1,4-disulfonic acid
Overview
Description
2-Amino-5-methylbenzene-1,4-disulfonic acid (also known as AMDS) is an organic compound that is commonly used in scientific research. It is an important building block for many pharmaceuticals and other compounds, and it has several important biochemical and physiological effects.
Scientific Research Applications
Mechanistic Insights in Chemical Reactions
- Formation as a By-product : 2-Amino-5-methylbenzene-1,4-disulfonic acid has been identified as a by-product in the reduction of 4,4′-dinitrostilbene-2,2′-disulfonic acid by Zero-Valent Iron. Factors such as pH and temperature significantly influence its formation. Optimized conditions can yield products with high purity (Fan, Zhang, Zhang, & Du, 2007).
Chemical Modifications and Applications
- Modification of Membrane Proteins : Sulfonic acids, including compounds similar to this compound, can inhibit anion exchange in human red blood cells. This suggests potential applications in controlling membrane permeability and studying membrane protein functions (Zaki, Fasold, Schuhmann, & Passow, 1975).
Reaction Dynamics and Protodesulfonation
- Disulfonic Acid Reactions : Studies have shown that certain disulfonic acids undergo reactions like protodesulfonation and intramolecular disulfonic anhydride formation, indicating possible applications in synthetic chemistry and material sciences (Koeberg-Telder & Cerfontain, 1982).
Antibacterial Applications
- Antibacterial Activity of Derivatives : The derivatives of sulfonic acids, structurally related to this compound, have demonstrated antimicrobial activity, suggesting their potential as antibacterial agents (El-Sayed, 2006).
Environmental and Analytical Chemistry Applications
- Analytical Detection of Antibiotics : Antibodies raised against compounds structurally related to this compound have been used in enzyme-linked immunosorbent assays (ELISAs) for detecting sulfonamide antibiotics in milk samples, indicating its utility in analytical and environmental chemistry (Adrián et al., 2009).
Novel Material Synthesis
- Synthesis of Nanofiltration Membranes : Research involving sulfonated aromatic diamine monomers, similar to this compound, has led to the development of novel thin-film composite nanofiltration membranes with improved water flux, beneficial for dye treatment and water purification (Liu et al., 2012).
Safety and Hazards
When handling “2-Amino-5-methylbenzene-1,4-disulfonic acid”, it is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas .
Mechanism of Action
Target of Action
It is known that this compound may be used in the synthesis of antibacterial agents , suggesting that its targets could be bacterial enzymes or structures.
Mode of Action
Given its potential use in the synthesis of antibacterial agents , it might interact with its targets, possibly bacterial enzymes or structures, leading to the inhibition of bacterial growth or survival.
Biochemical Pathways
Considering its potential antibacterial properties , it might interfere with essential bacterial processes such as cell wall synthesis, protein synthesis, or DNA replication.
Result of Action
Given its potential use in the synthesis of antibacterial agents , it might lead to the death of bacterial cells or the inhibition of their growth.
Biochemical Analysis
Biochemical Properties
2-Amino-5-methylbenzene-1,4-disulfonic acid plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it is known to interact with sulfonate transporters and enzymes involved in sulfonation reactions. These interactions are crucial for the compound’s role in metabolic pathways and cellular processes .
Cellular Effects
This compound has notable effects on different types of cells and cellular processes. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that this compound can modulate the activity of specific signaling pathways, leading to changes in gene expression and metabolic flux .
Molecular Mechanism
The molecular mechanism of this compound involves its binding interactions with biomolecules. It can act as an enzyme inhibitor or activator, depending on the context of the biochemical reaction. The compound’s ability to bind to specific enzymes and proteins allows it to modulate their activity, leading to changes in cellular function and gene expression .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. Long-term studies have shown that it can have lasting effects on cellular function, with some effects becoming more pronounced over time. The stability of the compound in various conditions is crucial for its effectiveness in biochemical applications .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound may have beneficial effects on cellular function and metabolic pathways. At higher doses, it can exhibit toxic or adverse effects. Understanding the threshold effects and optimal dosages is essential for its safe and effective use in research and therapeutic applications .
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that play a role in sulfonation and other biochemical processes. These interactions can affect metabolic flux and the levels of various metabolites, highlighting the compound’s importance in cellular metabolism .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the compound’s localization and accumulation in different cellular compartments. Understanding these mechanisms is crucial for optimizing its use in biochemical applications .
Subcellular Localization
This compound exhibits specific subcellular localization patterns. It may be directed to particular compartments or organelles through targeting signals or post-translational modifications. These localization patterns can influence the compound’s activity and function within the cell, making it an important factor to consider in biochemical studies .
properties
IUPAC Name |
2-amino-5-methylbenzene-1,4-disulfonic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO6S2/c1-4-2-7(16(12,13)14)5(8)3-6(4)15(9,10)11/h2-3H,8H2,1H3,(H,9,10,11)(H,12,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYRVBCBZQPTVEO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1S(=O)(=O)O)N)S(=O)(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO6S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9067227 | |
Record name | 1,4-Benzenedisulfonic acid, 2-amino-5-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9067227 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
26585-57-9 | |
Record name | 2-Amino-5-methyl-1,4-benzenedisulfonic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=26585-57-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,4-Benzenedisulfonic acid, 2-amino-5-methyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0026585579 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,4-Benzenedisulfonic acid, 2-amino-5-methyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1,4-Benzenedisulfonic acid, 2-amino-5-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9067227 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-methylaniline-2,5-disulphonic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.043.461 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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